molecular formula C10H13F B8370722 1-Phenyl-3-fluorobutane

1-Phenyl-3-fluorobutane

Cat. No. B8370722
M. Wt: 152.21 g/mol
InChI Key: KYHXJGHBAHOSSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Phenyl-3-fluorobutane is a useful research compound. Its molecular formula is C10H13F and its molecular weight is 152.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Phenyl-3-fluorobutane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Phenyl-3-fluorobutane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Phenyl-3-fluorobutane

Molecular Formula

C10H13F

Molecular Weight

152.21 g/mol

IUPAC Name

3-fluorobutylbenzene

InChI

InChI=1S/C10H13F/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3

InChI Key

KYHXJGHBAHOSSE-UHFFFAOYSA-N

Canonical SMILES

CC(CCC1=CC=CC=C1)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
0.1 mmol
Type
limiting reactant
Reaction Step One
Name
Quantity
125 μL
Type
solvent
Reaction Step One
Quantity
0.11 mmol
Type
reactant
Reaction Step Two
Name
Quantity
125 μL
Type
solvent
Reaction Step Two
Name
Quantity
0.15 mmol
Type
reagent
Reaction Step Three
Yield
51 ± 4.8%

Synthesis routes and methods II

Procedure details

Quantity
0.1 mmol
Type
limiting reactant
Reaction Step One
Name
Quantity
125 μL
Type
solvent
Reaction Step One
Quantity
0.11 mmol
Type
reactant
Reaction Step Two
Name
Quantity
125 μL
Type
solvent
Reaction Step Two
Name
Quantity
0.15 mmol
Type
reagent
Reaction Step Three
Yield
61 ± 4.8%

Synthesis routes and methods III

Procedure details

Quantity
0.1 mmol
Type
limiting reactant
Reaction Step One
Name
Quantity
125 μL
Type
solvent
Reaction Step One
Quantity
0.11 mmol
Type
reactant
Reaction Step Two
Name
Quantity
125 μL
Type
solvent
Reaction Step Two
Name
Quantity
0.15 mmol
Type
reagent
Reaction Step Three
Yield
53 ± 4.8%

Synthesis routes and methods IV

Procedure details

Quantity
0.1 mmol
Type
limiting reactant
Reaction Step One
Name
Quantity
125 μL
Type
solvent
Reaction Step One
Quantity
0.11 mmol
Type
reactant
Reaction Step Two
Name
Quantity
125 μL
Type
solvent
Reaction Step Two
Name
Quantity
0.15 mmol
Type
reagent
Reaction Step Three
Yield
42 ± 4.8%

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